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Compound of Interest

Compound Name: Diisobutyl disulfide

Cat. No.: B074427 Get Quote

An In-depth Technical Guide on Diisobutyl Disulfide for Researchers, Scientists, and Drug

Development Professionals.

This guide provides a comprehensive overview of Diisobutyl disulfide, covering its chemical

and physical properties, synthesis, analytical methods, and potential, though underexplored,

relevance in biological systems. The information is tailored for professionals in research and

development, with a focus on structured data, detailed protocols, and visual workflows to

support laboratory applications.

Core Molecular and Physical Properties
Diisobutyl disulfide, also known as isobutyl disulfide or by its IUPAC name 2-methyl-1-(2-

methylpropyldisulfanyl)propane, is an organic sulfur compound.[1][2] Its fundamental properties

are summarized below.

Molecular Identity:

Molecular Formula: C₈H₁₈S₂[1][2][3]

Molecular Weight: 178.35 g/mol [3]

The key physical and chemical properties of Diisobutyl disulfide are presented in Table 1 for

easy reference.
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Property Value Reference(s)

CAS Number 1518-72-5 [3]

Appearance
Colorless to light yellow, clear

liquid
[2][4]

Odor Distinctive, pungent [2]

Boiling Point 109 °C at 13 mmHg [4]

Density 0.93 g/cm³ (at 20°C) [4]

Refractive Index ~1.49 (at 20°C) [4]

Flash Point 67 °C [4]

Solubility
Insoluble in water; soluble in

organic solvents
[2]

Purity (Typical) >98.0% (GC) [4]

Synthesis of Diisobutyl Disulfide: Experimental
Protocol
While specific, detailed protocols for Diisobutyl disulfide are not readily available in peer-

reviewed literature, a general and robust method for the synthesis of symmetrical dialkyl

disulfides involves the reaction of an alkyl halide with a source of disulfide anions. The following

protocol is a representative method adapted from procedures for similar compounds, such as

dipropyl disulfide.[5][6]

Protocol: Synthesis from Isobutyl Halide and Sodium
Disulfide
This method describes the in-situ preparation of sodium disulfide, followed by its reaction with

an isobutyl halide (e.g., isobutyl bromide) to yield Diisobutyl disulfide.

Materials and Reagents:

Isobutyl bromide (or other suitable isobutyl halide)
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Sodium sulfide nonahydrate (Na₂S·9H₂O)

Elemental sulfur (S₈)

Ethanol

Deionized water

Diethyl ether (or other suitable extraction solvent)

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Three-necked round-bottom flask

Reflux condenser, dropping funnel, and magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Preparation of Sodium Disulfide Solution:

In a three-necked round-bottom flask equipped with a reflux condenser and magnetic

stirrer, dissolve sodium sulfide nonahydrate (1.2 equivalents) in a mixture of deionized

water and ethanol.

To this solution, add finely ground elemental sulfur (1.1 equivalents).

Heat the mixture to reflux with vigorous stirring. Continue heating until all the sulfur has

dissolved, which is indicated by the formation of a clear, reddish-brown solution.

Reaction with Isobutyl Bromide:

Allow the sodium disulfide solution to cool slightly.
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Using a dropping funnel, add isobutyl bromide (1.0 equivalent) dropwise to the stirred

solution while maintaining a gentle reflux. The addition should be controlled over a period

of approximately 30-45 minutes.

After the addition is complete, continue heating the reaction mixture under reflux for an

additional 2-3 hours to ensure the reaction goes to completion.

Work-up and Purification:

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel.

Add diethyl ether to the separatory funnel and shake vigorously to extract the Diisobutyl
disulfide into the organic layer.

Separate the organic layer. Perform two additional extractions of the aqueous layer with

diethyl ether to maximize yield.

Combine all organic extracts and wash them sequentially with deionized water and then

with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the solution to remove the drying agent.

Remove the diethyl ether solvent using a rotary evaporator to yield the crude Diisobutyl
disulfide.

Optional Final Purification:

If necessary, the crude product can be further purified by vacuum distillation.
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Part 1: Sodium Disulfide Preparation

Part 2: Disulfide Synthesis

Part 3: Work-up & Purification
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Diethyl Ether

Wash with H2O
and Brine
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Caption: Workflow for the synthesis of Diisobutyl disulfide.
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Analytical Protocols: GC-MS
Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective method for the

identification and quantification of volatile sulfur compounds like Diisobutyl disulfide.[7][8]

Protocol: GC-MS Analysis
This protocol outlines a general procedure for the analysis of Diisobutyl disulfide. Instrument

parameters should be optimized for the specific equipment and sample matrix used.

Materials and Equipment:

Gas Chromatograph with Mass Spectrometer detector (GC-MS)

Appropriate capillary column (e.g., DB-Sulfur SCD or equivalent non-polar column)[9]

Helium (carrier gas)

Diisobutyl disulfide standard

Suitable solvent (e.g., hexane or isooctane)

Volumetric flasks and microsyringes

Procedure:

Standard and Sample Preparation:

Prepare a stock solution of Diisobutyl disulfide standard at a known concentration (e.g.,

1000 ppm) in a suitable solvent.

Create a series of calibration standards by performing serial dilutions of the stock solution.

Dilute the sample to be analyzed in the same solvent to ensure its concentration falls

within the calibration range.

Instrument Setup (Example Parameters):[9][10]

Inlet Temperature: 250-275 °C
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Carrier Gas: Helium with a constant flow rate (e.g., 1.5-2.0 mL/min).

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: 10 °C/min to 250 °C.

Final hold: Hold at 250 °C for 5 minutes.

Mass Spectrometer Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40-300.

Ion Source Temperature: 230 °C.

Data Acquisition and Analysis:

Inject a fixed volume (e.g., 1 µL) of each standard and sample into the GC-MS.

Acquire the total ion chromatogram (TIC).

Identify the peak for Diisobutyl disulfide based on its retention time (confirmed by

injecting the pure standard) and its characteristic mass spectrum.

Construct a calibration curve by plotting the peak area against the concentration for the

standards.

Determine the concentration of Diisobutyl disulfide in the sample by comparing its peak

area to the calibration curve.

Sample Preparation GC-MS Analysis Data Processing

Prepare Standards
& Samples Inject into GC Separation

in Column Ionization (EI) Mass Analysis Identify Peak by
Retention Time & MS Integrate Peak Area Quantify using

Calibration Curve Final Concentration
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Click to download full resolution via product page

Caption: General workflow for GC-MS analysis of Diisobutyl disulfide.

Biological Activity and Relevance in Drug
Development
Currently, there is a lack of specific research into the biological activities or signaling pathways

directly modulated by Diisobutyl disulfide. However, the broader class of organosulfur

compounds, particularly those derived from natural sources like garlic, are subjects of

extensive study.

Diallyl disulfide (DADS), a well-known compound from garlic, has been shown to exert anti-

inflammatory and antioxidant effects.[11][12] It modulates key cellular signaling pathways,

including the Nrf-2/HO-1 pathway, which is a primary regulator of the cellular antioxidant

response, and suppresses the pro-inflammatory NF-κB pathway.[12]

While direct evidence for Diisobutyl disulfide is absent, its structural similarity to other

bioactive disulfides suggests it could be a candidate for investigation in these areas.

Researchers in drug development may consider exploring its potential to modulate similar

pathways. Below is a representative diagram of the Nrf-2 antioxidant response pathway, which

is a common target for therapeutic investigation and is known to be activated by other

disulfides.
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Caption: The Nrf-2 signaling pathway, a potential target for disulfide compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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